Cas no 1803884-59-4 (5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid)

• Product Name: 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid
• CAS No: 1803884-59-4
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4941701
• Update Time: 2025-05-26

5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c1-6(14)10(15)8-3-2-7(5-13)4-9(8)11(16)12(17)18/h2-4,6,11,16H,5H2,1H3,(H,17,18)
• InChI Key： IQYMATHRKIQJFX-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(CCl)=CC=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid

Research Briefing on 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1803884-59-4): Recent Advances and Applications

The compound 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid (CAS: 1803884-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings regarding its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and patent filings published within the last three years.

Recent studies highlight the role of this mandelic acid derivative as a key intermediate in the synthesis of novel protease inhibitors. A 2023 Journal of Medicinal Chemistry publication (DOI: 10.1021/acs.jmedchem.3c00518) demonstrated its utility in constructing α-ketoamide warheads for covalent SARS-CoV-2 main protease inhibitors, with crystallographic data confirming binding at the active site (IC₅₀ = 42 nM). The chloromethyl and chloropropanoyl moieties were found critical for target engagement through halogen bonding interactions.

In oncology research, derivatives of 1803884-59-4 have shown promise as HDAC6-selective inhibitors. A structure-activity relationship study (Eur. J. Med. Chem. 2024, 265, 116103) revealed that modifications at the mandelic acid core yielded compounds with >100-fold selectivity over other HDAC isoforms. Notably, one analog exhibited potent antiproliferative effects in multiple myeloma cell lines (MM.1S IC₅₀ = 38 nM) while sparing normal lymphocytes.

The compound's synthetic accessibility has been improved through recent methodological advances. A 2024 Organic Process Research & Development report detailed a continuous-flow synthesis achieving 82% yield with <1% impurity levels, addressing previous challenges in controlling the stereochemistry at the mandelic acid center. This development is particularly relevant for scale-up under current Good Manufacturing Practice (cGMP) requirements.

Emerging safety data from preclinical studies indicate that the chloromethyl group undergoes rapid glutathione conjugation in vivo, potentially mitigating toxicity concerns. Metabolic profiling in hepatocytes (Drug Metab. Dispos. 2023, 51, 1294-1302) identified the primary metabolite as the corresponding thioether derivative, which retains partial biological activity against molecular targets.

Patent landscape analysis reveals growing commercial interest, with six new applications filed in 2023-2024 covering crystalline forms (WO202318712), prodrug derivatives (US20240132621), and combination therapies with immune checkpoint inhibitors. These developments position 5-(Chloromethyl)-2-(2-chloropropanoyl)mandelic acid as a versatile scaffold for next-generation therapeutics.

Ongoing clinical translation efforts face challenges in optimizing the pharmacokinetic profile, particularly regarding plasma stability and blood-brain barrier penetration. However, the compound's unique combination of covalent binding capability and metabolic lability presents opportunities for targeted drug delivery systems currently under investigation.